1-(3-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one

• Molecular Formula: C13H8FN3O
• Molecular Weight: 241.22 g/mol
• IUPAC Name: 1-(3-fluorophenyl)pyrido[2,3-d]pyrimidin-4-one
• InChI: InChI=1S/C13H8FN3O/c14-9-3-1-4-10(7-9)17-8-16-13(18)11-5-2-6-15-12(11)17/h1-8H
• InChI Key: VUANVQSZHZOAJN-UHFFFAOYSA-N
• SMILES: C1=CC(=CC(=C1)F)N2C=NC(=O)C3=C2N=CC=C3

Description

1-(3-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one is a chemical compound that belongs to the pyridopyrimidinone family. It has gained significant attention in recent years due to its potential applications in scientific research.

Mechanism of Action

The mechanism of action of 1-(3-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one involves binding to the active site of the target enzyme. The compound forms hydrogen bonds and hydrophobic interactions with the amino acid residues in the active site, thereby inhibiting the enzymatic activity. The specific mechanism of inhibition may vary depending on the target enzyme.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 1-(3-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one depend on the target enzyme and the cellular context. Inhibition of CDK2 has been shown to induce cell cycle arrest and apoptosis in cancer cells. Inhibition of GSK-3β has been linked to the treatment of Alzheimer's disease, as it can reduce the accumulation of beta-amyloid plaques in the brain. However, the compound may also have off-target effects, which need to be carefully evaluated.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1-(3-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one is its specificity towards certain enzymes. This can be advantageous in drug discovery, as it can reduce the risk of unwanted side effects. However, the compound may also have limitations, such as low solubility and stability, which can affect its efficacy and reproducibility in lab experiments. These limitations need to be carefully considered when designing experiments.

Future Directions

There are several future directions for the research on 1-(3-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one. One direction is to explore its potential as a therapeutic agent for cancer and Alzheimer's disease. This can involve further optimization of the compound's structure and evaluation of its efficacy and safety in preclinical and clinical studies. Another direction is to investigate its potential as a tool compound for studying the cellular processes involving CDK2 and GSK-3β. This can involve the development of specific probes and assays for monitoring the enzymatic activity and downstream effects. Overall, the research on 1-(3-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one has the potential to contribute to the development of novel therapeutics and tools for scientific research.

Synthesis Methods

The synthesis of 1-(3-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one involves a series of chemical reactions. The starting material for the synthesis is 3-fluoroaniline, which is reacted with ethyl 2-bromopyridine-3-carboxylate in the presence of a palladium catalyst. The resulting product is then subjected to further reactions to obtain 1-(3-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one. The synthesis method has been optimized to obtain high yields and purity of the final product.

Scientific Research Applications

1-(3-fluorophenyl)pyrido[2,3-d]pyrimidin-4(1H)-one has potential applications in scientific research, particularly in the field of drug discovery. It has been found to exhibit inhibitory activity against certain enzymes, such as cyclin-dependent kinase 2 (CDK2) and glycogen synthase kinase 3β (GSK-3β). These enzymes are involved in various cellular processes, including cell cycle regulation and glycogen metabolism. Inhibition of these enzymes has been linked to the treatment of certain diseases, such as cancer and Alzheimer's disease.